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CAS No.: 64379-46-0

Cat. No.: B1335513

Get Quote

CAS Number: 64379-46-0

Authored by a Senior Application Scientist
This guide provides a comprehensive technical overview of 1,8-naphthyridine-4-
carbaldehyde, a pivotal heterocyclic building block for researchers, medicinal chemists, and

professionals in drug development. We will delve into its synthesis, chemical properties,

reactivity, and its burgeoning applications in the creation of novel therapeutic agents and

advanced materials.

Introduction: The Significance of the 1,8-
Naphthyridine Scaffold
The 1,8-naphthyridine nucleus is a privileged heterocyclic scaffold in medicinal chemistry,

renowned for its wide spectrum of biological activities.[1][2] This nitrogen-containing bicyclic

system has garnered significant interest due to its versatile synthetic accessibility and its

presence in numerous biologically active compounds.[3] Derivatives of 1,8-naphthyridine have

demonstrated a remarkable array of pharmacological properties, including antimicrobial,
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anticancer, anti-inflammatory, antiviral, and antihypertensive activities.[2][4] The introduction of

a carbaldehyde group at the 4-position of the 1,8-naphthyridine ring system creates a highly

versatile intermediate, 1,8-naphthyridine-4-carbaldehyde, which serves as a key starting

material for the synthesis of a diverse range of derivatives with potential therapeutic

applications.

Physicochemical Properties
A clear understanding of the physicochemical properties of 1,8-naphthyridine-4-carbaldehyde
is essential for its effective use in research and development.

🔒 FULL PROTOCOL TRUNCATED
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data, please view the interactive version.

Unlock Full Protocol on Website

Synthesis and Characterization
The primary synthetic route to 1,8-naphthyridine-4-carbaldehyde involves the oxidation of the

corresponding methyl-substituted precursor, 4-methyl-1,8-naphthyridine. Selenium dioxide

(SeO₂) is a commonly employed oxidizing agent for this transformation.[5]

Synthesis Pathway: Oxidation of 4-Methyl-1,8-
naphthyridine
The oxidation of the methyl group at the 4-position of the 1,8-naphthyridine ring is a critical step

in the synthesis of the target aldehyde. This reaction is typically carried out in a high-boiling

solvent such as dioxane or xylene.
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Caption: Synthesis of 1,8-Naphthyridine-4-carbaldehyde.

Detailed Experimental Protocol
Materials:

4-Methyl-1,8-naphthyridine

Selenium Dioxide (SeO₂)

1,4-Dioxane

Dichloromethane (DCM)

Saturated aqueous sodium bicarbonate solution

Anhydrous sodium sulfate

Silica gel for column chromatography

Hexane

Ethyl acetate

Procedure:
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In a round-bottom flask equipped with a reflux condenser, dissolve 4-methyl-1,8-

naphthyridine (1.0 eq) in 1,4-dioxane.

Add selenium dioxide (1.1 eq) to the solution.

Heat the reaction mixture to reflux and monitor the progress of the reaction by Thin Layer

Chromatography (TLC).

Upon completion, cool the reaction mixture to room temperature.

Filter the mixture to remove the selenium byproduct.

Concentrate the filtrate under reduced pressure.

Dissolve the residue in dichloromethane and wash with saturated aqueous sodium

bicarbonate solution.

Separate the organic layer, dry over anhydrous sodium sulfate, and concentrate under

reduced pressure.

Purify the crude product by column chromatography on silica gel using a hexane-ethyl

acetate gradient to afford 1,8-naphthyridine-4-carbaldehyde.

Spectroscopic Characterization
Accurate characterization is paramount for confirming the identity and purity of the synthesized

compound. The following are expected spectroscopic data for 1,8-naphthyridine-4-
carbaldehyde.
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Chemical Reactivity and Derivatization
The aldehyde functionality of 1,8-naphthyridine-4-carbaldehyde is a versatile handle for a

wide range of chemical transformations, making it a valuable building block in organic

synthesis.

Schiff Base Formation
The most prominent reaction of 1,8-naphthyridine-4-carbaldehyde is its condensation with

primary amines to form Schiff bases (imines). This reaction is typically catalyzed by a small

amount of acid. Schiff bases derived from heterocyclic aldehydes are of significant interest due

to their diverse biological activities, including anticancer and antimicrobial properties.[6]
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Caption: Formation of Schiff bases from 1,8-naphthyridine-4-carbaldehyde.

Experimental Protocol for Schiff Base Synthesis:

Dissolve 1,8-naphthyridine-4-carbaldehyde (1.0 eq) in a suitable solvent such as ethanol

or methanol.

Add the desired primary amine (1.0 - 1.1 eq) to the solution.

Add a catalytic amount of glacial acetic acid.

Reflux the reaction mixture for several hours, monitoring by TLC.

Upon completion, cool the reaction mixture to room temperature.

The product often precipitates from the solution and can be collected by filtration.

If the product does not precipitate, the solvent is removed under reduced pressure, and the

residue is purified by recrystallization or column chromatography.

Other Key Reactions
Oxidation: The aldehyde group can be oxidized to a carboxylic acid using standard oxidizing

agents like potassium permanganate or Jones reagent. The resulting 1,8-naphthyridine-4-

carboxylic acid is another valuable intermediate.

Reduction: The aldehyde can be reduced to the corresponding alcohol, (1,8-naphthyridin-4-

yl)methanol, using reducing agents such as sodium borohydride.

Wittig Reaction: Reaction with phosphorus ylides allows for the extension of the carbon

chain and the formation of alkenes.

Knoevenagel Condensation: Condensation with active methylene compounds provides a

route to a variety of functionalized derivatives.

Applications in Research and Development
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The unique structural features of 1,8-naphthyridine-4-carbaldehyde and its derivatives have

led to their exploration in various fields, particularly in drug discovery.

Anticancer Drug Development
The 1,8-naphthyridine scaffold is a core component of several anticancer agents.[4] The ability

to readily synthesize a library of Schiff bases and other derivatives from 1,8-naphthyridine-4-
carbaldehyde makes it an attractive starting point for the development of new anticancer drug

candidates. These derivatives can be screened for their cytotoxic activity against various

cancer cell lines.[6]

Antimicrobial Agents
Derivatives of 1,8-naphthyridine have a long history as antibacterial agents.[7] The exploration

of novel derivatives synthesized from 1,8-naphthyridine-4-carbaldehyde continues to be an

active area of research in the quest for new antibiotics to combat drug-resistant bacteria.

Materials Science
The rigid, planar structure of the 1,8-naphthyridine core, combined with the potential for

functionalization via the aldehyde group, makes these compounds interesting candidates for

applications in materials science, such as in the development of organic light-emitting diodes

(OLEDs) and fluorescent probes.[1]

Handling and Safety
As a laboratory chemical, 1,8-naphthyridine-4-carbaldehyde should be handled with

appropriate safety precautions. While a specific Material Safety Data Sheet (MSDS) is not

widely available, data from the isomeric 1,8-naphthyridine-2-carbaldehyde suggests that it may

be harmful if swallowed, inhaled, or in contact with skin, and can cause skin and eye irritation.

[8]

Recommended Handling Procedures:

Work in a well-ventilated fume hood.

Wear appropriate personal protective equipment (PPE), including safety glasses, gloves, and

a lab coat.
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Avoid inhalation of dust and vapors.

Avoid contact with skin and eyes.

Store in a cool, dry, and well-ventilated area away from incompatible materials.[8]

Conclusion
1,8-Naphthyridine-4-carbaldehyde is a valuable and versatile building block in organic

synthesis, offering a gateway to a wide array of functionalized 1,8-naphthyridine derivatives. Its

importance in medicinal chemistry is underscored by the diverse biological activities exhibited

by this class of compounds. This guide provides a foundational understanding for researchers

to effectively utilize this compound in their synthetic and drug discovery endeavors.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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